Cas no 2308185-44-4 (3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide
• CAS No: 2308185-44-4
• MF: C₁₆H₁₃Cl₂N₅O
• MW: 362.213320493698
• CID: 6207231
• PubChem ID: 40294198
• Update Time: 2025-10-25

3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601867
• Z367032780
• 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide
• 2308185-44-4

• Inchi： 1S/C16H13Cl2N5O/c17-13-5-6-14(18)22-15(13)16(24)20-7-11-3-1-2-4-12(11)8-23-10-19-9-21-23/h1-6,9-10H,7-8H2,(H,20,24)
• InChI Key： NXMOSQCCHXNTHE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NCC1=CC=CC=C1CN1C=NC=N1)=O)Cl

Computed Properties

• Exact Mass: 361.0497154g/mol
• Monoisotopic Mass: 361.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.7Ų

Additional information on 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide

3,6-Dichloro-N-({2-[(1H-1,2,4-Triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2308185-44-4, commonly referred to as 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in agriculture and pharmaceuticals. Recent studies have highlighted its role in enhancing crop yields and its potential as a bioactive agent in drug development.

Structural Features and Synthesis

The molecular structure of 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide is characterized by a pyridine ring substituted with dichloro groups at positions 3 and 6. The triazole moiety attached to the phenyl group introduces additional functionality, enhancing the compound's reactivity and stability. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. These methods have improved the overall yield and purity of the compound, making it more accessible for large-scale applications.

Applications in Agriculture

One of the most promising applications of this compound lies in its use as a herbicide or fungicide in agricultural settings. Studies published in the last year have demonstrated its ability to inhibit the growth of harmful pathogens while being relatively non-toxic to crops. This dual functionality makes it an ideal candidate for integrated pest management systems. Furthermore, its ability to degrade under specific environmental conditions reduces the risk of long-term ecological impacts.

Pharmaceutical Potential

Recent research has also explored the potential of 3,6-dichloro-N-({2-[(1H-1,2,4-triazol-1-yl)methyl]phenyl}methyl)pyridine-2-carboxamide as a lead compound in drug discovery. Its structural similarity to known bioactive agents suggests that it could serve as a template for developing new therapeutic agents targeting various diseases. Preclinical studies have indicated that it exhibits moderate activity against certain enzymes associated with neurodegenerative disorders.

Toxicological and Environmental Considerations

Understanding the safety profile of this compound is crucial for its widespread adoption. Recent toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, chronic exposure studies are still underway to fully assess its long-term effects on human health and the environment.

Future Directions

The future of 3,6-dichloro-N-{[...]}carboxamide lies in further optimizing its properties for specific applications. Ongoing research aims to enhance its bioavailability for pharmaceutical uses while maintaining its efficacy as an agrochemical agent. Additionally, efforts are being made to develop greener synthesis routes that minimize waste and energy consumption.

In conclusion, 3,6-dichloro-N-{[...]}carboxamide represents a versatile molecule with vast potential across multiple industries. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in addressing global challenges related to food security and human health.